BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Irbesartan-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480

Essential Safety and Handling Guide for
Irbesartan-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Irbesartan-d4, a deuterated analog of the angiotensin Il receptor blocker,
Irbesartan. Adherence to these protocols is critical for minimizing exposure risk and ensuring a
secure laboratory environment.

Hazard Identification and Safety Precautions

Irbesartan-d4 is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, and eye contact.

Key Hazards:

o Skin Irritation: Causes skin irritation upon contact.

» Serious Eye Irritation: Can cause serious eye irritation.

e Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.

Precautionary Statements:
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e Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Wash hands and any exposed skin thoroughly after handling.

o Use only outdoors or in a well-ventilated area.

o Wear protective gloves, protective clothing, eye protection, and face protection.
» Store in a well-ventilated place and keep the container tightly closed.

» Store locked up.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for handling Irbesartan-d4.
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PPE Category

Item

Specification/Stand
ard

Purpose

Eye and Face

Protection

Safety Glasses with
Side Shields

ANSI Z87.1 or EN 166

Protects eyes from
dust particles and

splashes.

Face Shield

Recommended when
there is a significant

risk of splashing.

Hand Protection

Chemical-Resistant

Gloves

ASTM F739

Prevents skin contact
with the compound.
Nitrile gloves are a
suitable initial choice
for incidental contact.
For prolonged or
immersive contact,
glove selection should
be based on chemical
compatibility testing.
Always inspect gloves
for tears or punctures

before and during use.

Body Protection

Laboratory Coat

Protects skin and
personal clothing from

contamination.

Respiratory Protection

Particulate Respirator

NIOSH-approved
N95, P95, or P100; or
EU FFP2 or FFP3

Required when
handling the powder
outside of a certified
chemical fume hood
or other ventilated
enclosure to prevent
inhalation of dust. The
level of protection
should be chosen

based on a risk
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assessment of the
specific procedure.

Operational Plan: Step-by-Step Handling Procedure

Following a standardized operational plan minimizes the risk of exposure and contamination.

Workflow for Handling Irbesartan-d4
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Preparation

Gesignate a specific handling area (e.g., chemical fume hOOdD

l

Gather all necessary equipment and PPE.

l

Don appropriate PPE as per the table above.

Handling

@eigh the required amount of Irbesartan-d4 in a ventilated enclosure]

l

Ef preparing a solution, add the solvent to the powder slowly to avoid aerosolization]

Post-Handliig & Cleanup

Gecontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanola

l

Gispose of all contaminated waste according to the disposal plaa

l

Goﬁ PPE in the correct order to avoid self-contaminatiorD

l

@ash hands thoroughly with soap and wateD

Click to download full resolution via product page

Operational workflow for handling Irbesartan-d4.
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Experimental Protocol: Weighing and Solution Preparation

e Preparation: Designate a work area within a certified chemical fume hood. Assemble all
necessary materials, including Irbesartan-d4, spatulas, weigh boats, vials, and the chosen
solvent.

o PPE: Don a lab coat, safety glasses with side shields, and appropriate chemical-resistant
gloves. If not working in a fume hood, a particulate respirator is mandatory.

e Weighing: Carefully weigh the desired amount of Irbesartan-d4 powder onto a weigh boat.
Use gentle movements to avoid creating dust.

o Transfer: Transfer the weighed powder into the receiving vial.

» Dissolution: If making a solution, slowly add the solvent to the vial containing the powder.
Cap the vial and mix gently until the solid is fully dissolved.

o Cleanup: Decontaminate the spatula, weigh boat, and work surface with a suitable solvent.
Dispose of all contaminated disposable items as hazardous waste.

e Post-Handling: Remove PPE and wash hands thoroughly.

Disposal Plan

Proper disposal of Irbesartan-d4 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Disposal Decision Tree
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Waste Generated
(Irbesartan-d4 or contaminated material)

Is the waste a sharp?
Yes
Place in a designated sharps container for hazardous waste

El'riple-rinse the container with a suitable solvent)

No

Is the container empty as per regulations?

Dispose as Hazardous Pharmaceutical Waste
(Segregate in a labeled, sealed container)

\

Gollect rinsate as hazardous Waste)

Y

Gispose of the rinsed container as non-hazardous waste (e.g., glass recyclinga

Click to download full resolution via product page

Decision tree for the disposal of Irbesartan-d4 waste.

Disposal Protocol:

* Waste Segregation: All materials contaminated with Irbesartan-d4, including gloves, weigh
boats, pipette tips, and excess compound, must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

+ Waste Classification: While Irbesartan is not specifically listed as a P- or U-listed hazardous
waste by the EPA, it is prudent to manage it as a non-hazardous pharmaceutical waste that
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requires incineration. However, consult your institution's Environmental Health and Safety
(EHS) department for specific guidance on waste classification and disposal procedures, as
local regulations may vary.

o Empty Containers: Empty containers that held Irbesartan-d4 should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste. The
rinsed container can then be disposed of as non-hazardous laboratory glass.

» Spill Cleanup: In the event of a spill, wear the appropriate PPE, cover the spill with an
absorbent material, and collect it into a sealed container for hazardous waste disposal.
Decontaminate the spill area thoroughly.

By implementing these safety and handling procedures, researchers can significantly mitigate
the risks associated with working with Irbesartan-d4, fostering a safe and productive research
environment. Always consult your institution's specific safety protocols and the Safety Data
Sheet (SDS) for the most current and detailed information.

» To cite this document: BenchChem. [Personal protective equipment for handling Irbesartan-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602480#personal-protective-equipment-for-handling-
irbesartan-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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